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Compound of Interest

Compound Name: C10-200

Cat. No.: B15574644 Get Quote

Providing detailed application notes and protocols for the compound designated as "C10-200"

is currently not possible due to the ambiguity surrounding its identity. Initial research indicates

that "C10-200" is not a standard or widely recognized nomenclature for a specific molecule in

publicly available scientific literature and chemical databases.

The search for "C10-200" has yielded information on two distinct entities which could be

misinterpreted:

C10: This term commonly refers to Sodium Caprate, a medium-chain fatty acid salt that has

been investigated as a penetration enhancer for drug delivery. In a different biological

context, C10 can also refer to Chemokine (C-C motif) ligand 10, a small cytokine involved in

immune responses.

CD200: This is a cell surface glycoprotein that plays a significant role in immune regulation

by interacting with its receptor, CD200R1. The CD200-CD200R1 signaling pathway is a key

area of research in immunology and oncology.

Without a precise chemical name, CAS number, or reference to a specific publication, it is

impossible to determine the nature of "C10-200" and subsequently provide accurate and

reliable information regarding its recommended concentrations for in vitro assays, experimental

protocols, and associated signaling pathways.

To proceed with this request, the following information is required:
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The full chemical name of "C10-200".

The Chemical Abstracts Service (CAS) registry number.

Any known synonyms or alternative names for the compound.

A reference to a scientific publication or patent where "C10-200" is described.

Once the identity of "C10-200" is clarified, it will be possible to conduct a targeted search for

the relevant scientific data to generate the requested detailed application notes and protocols,

including quantitative data tables, experimental methodologies, and signaling pathway

diagrams.

To cite this document: BenchChem. [Unraveling "C10-200": Clarification Required for In Vitro
Assay Recommendations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574644#recommended-c10-200-concentration-for-
in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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